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Compound Name: 5-Tridecanone

CAS No.: 57702-05-3

Cat. No.: B7823610

Get Quote

Executive Summary
Butyl octyl ketone, systematically known as 5-tridecanone, represents a specific lipophilic

ketone subclass critical in organic synthesis, pheromone research, and emerging

pharmaceutical applications.[1] In drug development, its utility lies not only as a stable

intermediate but also as a bioactive secondary metabolite found in Trichoderma species and

Glycyrrhiza glabra, exhibiting potential antiproliferative properties.[1]

This guide provides a rigorous analysis of its nomenclature, physicochemical profile, and

synthesis, designed to prevent the structural ambiguity that frequently derails scale-up and

regulatory filing.[1]

Part 1: Nomenclature & Structural Identity
The Precision of Naming
In high-stakes research, the trivial name "butyl octyl ketone" is insufficient.[1] It relies on the

presumption of straight-chain alkyl groups (
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-butyl and

-octyl).[2] However, without explicit "n-" designation, this name could theoretically refer to
isomers like isobutyl octyl ketone or tert-butyl octyl ketone.[1]

To ensure scientific integrity, the IUPAC system is the mandatory standard for documentation.

[1]

IUPAC Derivation Logic[1][2][3]
Principal Chain: The longest carbon chain containing the carbonyl group (

).[2][3][4]

Butyl group: 4 carbons.[1][2]

Carbonyl carbon: 1 carbon.[1][2]

Octyl group: 8 carbons.[1][2]

Total:

carbons

Tridecane.[1][2]

Numbering Priority: The chain is numbered to give the carbonyl group the lowest possible

locant.

Left-to-Right (Butyl side): Carbonyl is at position 5.[1][2]

Right-to-Left (Octyl side): Carbonyl is at position 9.[1][2]

Selection: Position 5.

Final Name:Tridecan-5-one.

Structural Visualization
The following diagram illustrates the numbering priority and the fragmentation of the trivial

name components.
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Figure 1: Structural deconstruction of Tridecan-5-one, highlighting the IUPAC numbering logic

versus trivial nomenclature components.

Chemical Identifiers Table
Use these identifiers for database verification (PubChem, SciFinder, CAS) to avoid purchasing

incorrect isomers.

Identifier Type Value Notes

IUPAC Name Tridecan-5-one
Preferred for regulatory filing.

[2]

CAS Registry 30692-16-1
Unique key for the specific 5-

isomer.[2][5]

Formula
Molecular Weight: 198.35

g/mol .[2][6]

SMILES CCCCCCCCC(=O)CCCC

Useful for

cheminformatics/modeling.[1]

[2]

InChIKey
VCTJSLKBPLOIOT-

UHFFFAOYSA-N

Hash for database linking.[2][5]

[6]

Part 2: Physicochemical Profile & Solubility
Understanding the physical state of 5-tridecanone is vital for process design.[2] It exists near

the solid-liquid phase boundary at room temperature, which impacts handling (requires heating
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for liquid transfer in cold labs).[1]

Property Value
Experimental/Predicted
Context

Melting Point 16–17 °C

Critical: May solidify in cool

storage; requires warm water

bath before aliquoting.[2]

Boiling Point ~264 °C (760 mmHg)

High boiling point makes it

difficult to remove by rotary

evaporation; requires high-

vacuum distillation.[2]

Density 0.825 g/mL

Less dense than water; forms

the upper layer in aqueous

extractions.[2]

LogP (Octanol/Water) ~5.1

Highly Lipophilic. Practically

insoluble in water.[1][2] Soluble

in DCM, Hexane, DMSO.[1]

Flash Point >100 °C
Class IIIB Combustible Liquid.

[1][2]

Part 3: Synthesis & Reaction Mechanisms
For researchers requiring custom synthesis (e.g., deuterated analogs for metabolic tracking),

two primary pathways are recommended: Classical Grignard and Modern Radical Coupling.[1]

Method A: Radical Hydroacylation (Atom Economy)
A modern approach utilizing aldehyde feedstocks, avoiding the harsh conditions of Grignard

reagents.[1] This method couples terminal alkenes with aldehydes.[1][2]

Reagents: Oct-1-ene + Pentanal.[2]

Catalyst: Cobalt or Nickel catalyst (or peroxide initiator).[1][2]

Mechanism: Acyl radical generation followed by anti-Markovnikov addition to the alkene.[2]
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Figure 2: Convergent synthesis of 5-tridecanone via radical hydroacylation of pentanal and

oct-1-ene.[2]

Method B: Classical Grignard Oxidation
Grignard Formation: 1-Bromooctane + Mg

Octylmagnesium bromide.[1][2]

Addition: Reaction with Pentanal

Tridecan-5-ol.[1][2]

Oxidation: Jones Oxidation or Swern Oxidation of Tridecan-5-ol

Tridecan-5-one.[2]

Part 4: Analytical Identification (Mass Spectrometry)
When validating the identity of 5-tridecanone, the Mass Spectrum (EI, 70eV) is the gold

standard.[1] The molecule undergoes a characteristic McLafferty Rearrangement.[2]

Fragmentation Logic
Molecular Ion (

): m/z 198.[2]

Alpha Cleavage: Breaks the C-C bond next to the carbonyl.[2]

Loss of Butyl (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b7823610/docs?utm_src=pdf-body-img#definitive-technical-guide-butyl-octyl-ketone-5-tridecanone
https://www.benchchem.com/product/b7823610/docs?utm_src=pdf-body#definitive-technical-guide-butyl-octyl-ketone-5-tridecanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Tridecanone
https://en.wikipedia.org/wiki/2-Decanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Tridecanone
https://en.wikipedia.org/wiki/2-Decanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Tridecanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Tridecanone
https://www.benchchem.com/product/b7823610/docs?utm_src=pdf-body#definitive-technical-guide-butyl-octyl-ketone-5-tridecanone
https://en.wikipedia.org/wiki/2-Decanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Tridecanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Tridecanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Tridecanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


): Peak at m/z 141.[2]

Loss of Octyl (

): Peak at m/z 85.[2]

McLafferty Rearrangement: Requires a

-hydrogen.[1][2]

Pathway: The oxygen abstracts a

-hydrogen from the octyl chain, leading to cleavage of the

-bond.

Result: Formation of an enol radical cation (m/z 86) and a neutral alkene (1-hexene).[2]

Primary Fragmentation Channels

Molecular Ion (M+)
m/z 198

Alpha Cleavage A
[M - Butyl]+

m/z 141

- C4H9

Alpha Cleavage B
[M - Octyl]+

m/z 85

- C8H17

McLafferty Rearrangement
(Base Peak Region)

m/z 86

- C6H12 (Neutral Alkene)

Click to download full resolution via product page

Figure 3: Mass spectrometry fragmentation pathways identifying 5-tridecanone.[2] The m/z 86

peak is diagnostic.

Part 5: Biological & Pharmaceutical Applications
Natural Product Metabolite
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Research indicates 5-tridecanone is a secondary metabolite in:

Trichoderma species: A biocontrol fungus where the ketone may act as a signaling molecule

or antimicrobial agent.[2]

Glycyrrhiza glabra (Licorice): Identified in root extracts, showing correlation with

antiproliferative effects against nasopharyngeal carcinoma (NPC) cells.[1][2][7] It is

hypothesized to regulate long non-coding RNA (lncRNA) expression.[1][2][7]

Olfactory Modulation
In sensory science, 5-tridecanone is investigated for its ability to suppress specific malodor

receptors (e.g., TAAR5), making it a candidate for advanced deodorizing formulations in

personal care or veterinary products.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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